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Compound of Interest

Compound Name: Aurachin C

Cat. No.: B033772 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Aurachin C is a quinoline-derived antibiotic and a potent inhibitor of the bacterial respiratory

chain.[1][2] It functions by targeting the terminal quinol oxidases, specifically cytochrome bd

and cytochrome bo3, thereby disrupting the electron transport chain, which is crucial for cellular

respiration and energy production in bacteria.[1][2][3] This inhibitory action makes Aurachin C
a valuable tool for studying bacterial respiration and a potential lead compound in the

development of novel antibacterial agents.

These application notes provide a detailed protocol for the preparation, storage, and handling

of Aurachin C stock solutions in dimethyl sulfoxide (DMSO). Adherence to these guidelines is

crucial for ensuring the stability, and consistent performance of Aurachin C in experimental

settings.

Quantitative Data Summary
A summary of the key quantitative data for Aurachin C is presented in the table below for quick

reference.
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Property Value Reference

Molecular Formula C₂₅H₃₃NO₂ [4]

Molecular Weight 379.5 g/mol [4]

Solubility in DMSO

Not explicitly stated for

Aurachin C. Aurachin D is

soluble at 50 mg/mL with

sonication and warming. A

similar solubility is anticipated

for Aurachin C.

[5]

Recommended Storage

(Powder)
-20°C for up to 3 years. [5]

Recommended Storage (in

DMSO)

-80°C for up to 6 months;

-20°C for up to 1 month. Avoid

repeated freeze-thaw cycles.

[5]

Experimental Protocols
Materials

Aurachin C (solid powder)

Anhydrous Dimethyl Sulfoxide (DMSO), molecular biology grade

Sterile, amber microcentrifuge tubes or vials

Calibrated analytical balance

Vortex mixer

Water bath or heat block (optional)

Sonicator (optional)

Sterile, disposable pipette tips
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Preparation of a 10 mM Aurachin C Stock Solution in
DMSO
This protocol describes the preparation of a 10 mM stock solution of Aurachin C in DMSO.

Adjust the quantities as needed for your specific experimental requirements.

1. Calculation of Required Mass:

To prepare a 10 mM stock solution, calculate the mass of Aurachin C required using the

following formula:

Mass (mg) = Desired Concentration (M) x Volume (L) x Molecular Weight ( g/mol ) x 1000

(mg/g)

For example, to prepare 1 mL of a 10 mM stock solution:

Mass (mg) = 0.010 mol/L x 0.001 L x 379.5 g/mol x 1000 mg/g = 3.795 mg

2. Weighing Aurachin C:

Tare a sterile, amber microcentrifuge tube on a calibrated analytical balance.

Carefully weigh the calculated amount of Aurachin C powder (e.g., 3.795 mg) and add it to

the tube.

3. Dissolving in DMSO:

Add the desired volume of anhydrous DMSO to the tube containing the Aurachin C powder.

For a 10 mM solution, if you weighed 3.795 mg, you would add 1 mL of DMSO.

Close the tube tightly and vortex thoroughly for 1-2 minutes to facilitate dissolution.

4. Aiding Dissolution (if necessary):

If Aurachin C does not fully dissolve with vortexing, gentle warming and sonication can be

applied.
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Warming: Place the tube in a water bath or on a heat block set to a temperature no higher

than 40°C. Intermittently vortex until the solid is completely dissolved. Caution: Avoid

excessive heat, as it may degrade the compound.

Sonication: Place the tube in a sonicator bath for short intervals (e.g., 5-10 minutes) until the

solution is clear.

5. Aliquoting and Storage:

Once the Aurachin C is completely dissolved, centrifuge the tube briefly to ensure all the

solution is collected at the bottom.

To avoid repeated freeze-thaw cycles, which can degrade the compound, it is highly

recommended to aliquot the stock solution into smaller, single-use volumes in sterile, amber

microcentrifuge tubes.

Store the aliquots at -20°C for short-term storage (up to 1 month) or at -80°C for long-term

storage (up to 6 months).[5]

Preparation of Working Solutions
To prepare a working solution, thaw a single aliquot of the Aurachin C stock solution at room

temperature.

Dilute the stock solution to the desired final concentration in the appropriate cell culture

medium or buffer.

It is crucial to maintain the final concentration of DMSO in the working solution at a low level

(typically <0.5%) to avoid solvent-induced cytotoxicity or other off-target effects.

Always include a vehicle control (medium or buffer with the same final concentration of

DMSO) in your experiments.

Signaling Pathway and Experimental Workflow
The following diagrams illustrate the mechanism of action of Aurachin C and the workflow for

preparing the stock solution.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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